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Compound of Interest

Compound Name: Fluvoxketone

Cat. No.: B195942

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. Fluvoxketone, a trifluoromethyl-substituted aryl ketone and an intermediate in
the synthesis of Fluvoxamine, requires careful handling and disposal due to its chemical
properties and potential environmental impact. This guide provides essential information and
step-by-step procedures for the safe disposal of Fluvoxketone, ensuring compliance and

minimizing risk.
Understanding Fluvoxketone: Chemical and Safety
Data

A thorough understanding of a compound's properties is the first step toward safe handling and
disposal. Below is a summary of the available data for Fluvoxketone.
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Property Value Reference
CAS Number 61718-80-7 [11[2][3][41[5]
Molecular Formula C13H15F302 [L112][31[41[5]

5-Methoxy-1-[4-
(trifluoromethyl)phenyl]pentan-

Synonyms . [LI[2131[4][5]
1-one, Fluvoxamine Maleate

Impurity D

Appearance Neat [5]

] Potentially toxic to aquatic life
Environmental Hazard ) )
with long-lasting effects.

Note: A specific Safety Data Sheet (SDS) for Fluvoxketone is not readily available in the public
domain. The information provided is based on available chemical data. It is imperative to
consult with your institution's Environmental Health and Safety (EHS) department for a
comprehensive risk assessment.

Step-by-Step Disposal Protocol for Fluvoxketone

The disposal of Fluvoxketone should be approached with the understanding that it is a
pharmaceutical intermediate with potential environmental hazards. The following protocol is
based on general best practices for chemical and pharmaceutical waste management.

Step 1: Initial Assessment and Personal Protective Equipment (PPE)

» Review Institutional Policies: Before handling Fluvoxketone waste, consult your
organization's specific chemical hygiene plan and waste disposal guidelines.

o Wear Appropriate PPE: At a minimum, this should include chemical-resistant gloves (nitrile or
neoprene), safety goggles or a face shield, and a lab coat.

Step 2: Waste Segregation

e Do Not Mix: Fluvoxketone waste should not be mixed with other waste streams unless
explicitly permitted by your EHS department.
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o Designated Waste Container: Use a dedicated, properly labeled hazardous waste container.
The container should be made of a material compatible with Fluvoxketone.

Step 3: Labeling the Waste Container

o Clear Identification: The waste container must be clearly labeled with the words "Hazardous
Waste" and the full chemical name: "Fluvoxketone" or "5-Methoxy-1-[4-
(trifluoromethyl)phenyl]pentan-1-one".

e Include CAS Number: Add the CAS number (61718-80-7) to the label for unambiguous
identification.

Step 4: Storage of Waste

e Secure Location: Store the waste container in a designated satellite accumulation area
(SAA) that is secure and away from general laboratory traffic.

e Secondary Containment: Place the primary waste container in a secondary containment bin
to prevent the spread of material in case of a leak or spill.

o Keep Closed: The waste container must be kept tightly closed at all times, except when
adding waste.

Step 5: Arranging for Disposal

e Contact EHS: Once the waste container is full or has reached its accumulation time limit (as
defined by your institution and local regulations), contact your EHS department to arrange for
pickup.

e Do Not Dispose Down the Drain: Due to its potential aquatic toxicity, Fluvoxketone must not
be disposed of down the sink or in general trash.

o Follow Manifesting Procedures: Your EHS department will handle the final disposal through a
licensed hazardous waste contractor, including the completion of any required waste
manifests.
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Experimental Protocols Cited

This guidance is based on established principles of laboratory safety and hazardous waste
management as outlined by regulatory bodies such as the U.S. Environmental Protection
Agency (EPA). Specific experimental protocols for the disposal of Fluvoxketone are not
published; therefore, the procedures outlined above are derived from the general requirements
for handling chemical waste in a laboratory setting. The EPA's regulations under 40 CFR 266
Subpart P provide a framework for the management of hazardous waste pharmaceuticals,
which serves as a key reference for these procedures.[6]

Visualizing the Disposal Workflow

To aid in understanding the decision-making process for Fluvoxketone disposal, the following
workflow diagram is provided.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b195942?utm_src=pdf-body
https://www.hercenter.org/hazmat/pharma.php
https://www.benchchem.com/product/b195942?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Start: Fluvoxketone Waste Generated

Assess Waste:
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l
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- Goggles
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l
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- Use dedicated hazardous waste container

'
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l
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- Secondary Containment
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End: Proper Disposal by
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Fluvoxketone Disposal Decision Workflow
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Disclaimer: This information is intended as a guide and does not supersede local, state, or
federal regulations, nor the specific guidelines of your institution. Always consult with your
Environmental Health and Safety department for definitive procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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